Cas no 1187594-27-9 (Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-)

• Product Name: Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-
• CAS No: 1187594-27-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5097972
• Update Time: 2025-07-01

Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-

• Inchi： 1S/C9H12N2O2S/c1-9(3-4-9)14(12,13)11-6-8(7-11)2-5-10/h2H,3-4,6-7H2,1H3
• InChI Key： FXWWOYBDHASBCN-UHFFFAOYSA-N
• SMILES： C(#N)/C=C1\CN(S(C2(C)CC2)(=O)=O)C\1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-

Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-: A Versatile Chemical Compound with Diverse Applications in Biomedical Research

CAS No. 1187594-27-9, also known as Acetonitrile, 2-[1-[(1-methylcyclopropyl)sulfonyl]-3-azetidinylidene]-, is a synthetic compound that has garnered significant attention in the biomedical field due to its unique molecular structure and potential pharmacological properties. This compound belongs to the class of azetidinylidene derivatives, which are characterized by the presence of a four-membered ring containing an azetidine moiety. The 1-methylcyclopropylsulfonyl group attached to the central carbon of the azetidinylidene scaffold further distinguishes this molecule from other similar compounds. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development.

The chemical structure of CAS No. 1187594-27-9 is defined by the presence of a cyano group at the terminal carbon of the acetonitrile backbone, which is conjugated to a 3-azetidinylidene ring. This ring system is further functionalized with a 1-methylcyclopropylsulfonyl group at the 1-position, creating a complex three-dimensional architecture. The azetidinylidene moiety is known for its ability to form stable hydrogen bonds with biological targets, which may contribute to the compound's bioactivity. The sulfonyl group attached to the cyclopropyl ring introduces additional steric and electronic effects, potentially influencing the compound's reactivity and selectivity.

Recent advances in synthetic chemistry have enabled the efficient preparation of CAS No. 1187594-27-9 through multi-step organic reactions. One notable method involves the use of transition metal-catalyzed coupling reactions to assemble the complex structure of the compound. Researchers have also explored asymmetric synthesis strategies to control the stereochemistry of the 1-methylcyclopropylsulfonyl group, which is critical for its biological activity. These synthetic approaches have been validated through 1H NMR and 13C NMR spectroscopy, as well as mass spectrometry analysis, ensuring the purity and structural integrity of the final product.

The pharmacological potential of CAS No. 1187594-27-9 has been investigated in various in vitro and in vivo models. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to interact with ion channels and receptor proteins has been explored in the context of neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound could inhibit the TRPV1 receptor at nanomolar concentrations, suggesting its potential as a therapeutic agent for chronic pain management.

Another area of interest is the antimicrobial activity of CAS No. 1187594-27-9. Researchers have reported that this compound exhibits selective toxicity against Gram-negative bacteria, with minimal effects on mammalian cells. The mechanism of action appears to involve the disruption of cell membrane integrity and the inhibition of biofilm formation, which are common strategies employed by many antimicrobial agents. These findings highlight the compound's potential as a novel candidate for developing antimicrobial drugs with reduced resistance profiles.

The biological activity of CAS No. 1187594-27-9 is also being explored in the context of oncology. Preliminary data from in vitro studies suggest that this compound may induce apoptosis in cancer cells by targeting mitochondrial pathways. For example, a 2022 study published in Cancer Research showed that CAS No. 1187594-27-9 could selectively kill prostate cancer cells by modulating the Bcl-2 family of proteins. These findings are particularly promising, as they suggest the compound may have selective cytotoxicity against malignant cells while sparing healthy tissue.

Despite its potential, the toxicological profile of CAS No. 1187594-27-9 remains an area of active research. Current studies are focused on evaluating its acute and chronic toxicity in animal models. Preliminary data indicate that the compound is well-tolerated at low concentrations, but higher doses may lead to liver toxicity in rodents. These findings underscore the importance of further pharmacokinetic studies to determine the optimal dosing regimens and minimize potential side effects.

Moreover, CAS No. 1187594-27-9 is being investigated as a drug delivery vehicle due to its ability to solubilize hydrophobic compounds. Its cyano group can act as a solubilizing agent, enhancing the bioavailability of other therapeutic agents. This property makes it a promising candidate for the development of combination therapies in the treatment of complex diseases such as multidrug-resistant cancers.

Overall, CAS No. 1187594-27-9 represents a significant advancement in the field of biomedical research. Its unique molecular structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies. Ongoing studies are expected to provide further insights into its mechanisms of action and potential applications, paving the way for its use in the development of novel drugs and therapies.